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Compound of Interest |

cis-
Compound Name: Dichlorobis(triethylphosphine)plati
num(ll)

Cat. No.: B095018

Introduction: Understanding the Reactivity and
Handling of a Key Platinum(ll) Complex

cis-Dichlorobis(triethylphosphine)platinum(ll), a coordination complex featuring a central
platinum atom, is a valuable reagent and precursor in organometallic chemistry and catalysis.
Its utility is, however, intrinsically linked to its sensitivity to atmospheric conditions. This
document provides a comprehensive guide for researchers, scientists, and drug development
professionals on the appropriate handling and storage procedures for this compound.
Adherence to these protocols is critical not only for maintaining the integrity of the material but
also for ensuring laboratory safety. The methodologies described herein are grounded in
established principles of handling air- and moisture-sensitive compounds, ensuring both
experimental success and user safety.

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and hazard profile of cis-
Dichlorobis(triethylphosphine)platinum(ll) is the foundation of its safe handling.

Physical and Chemical Properties

The key physical and chemical properties of cis-Dichlorobis(triethylphosphine)platinum(ll)
are summarized in the table below. This data has been aggregated from various chemical
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suppliers and databases.

Property Value Source(s)

Chemical Formula C12H30Cl2P2Pt

Molecular Weight 502.30 g/mol ,
White to off-white

Appearance
powder/crystals

Melting Point 139-142 °C

- Soluble in many organic

Solubility
solvents.

Hygroscopic Nature Hygroscopic

Safety and Hazard Information

cis-Dichlorobis(triethylphosphine)platinum(ll) is a hazardous substance and must be
handled with appropriate precautions. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a clear framework for understanding its
potential risks.

GHS Pictograms:

Signal Word: Warning

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H317: May cause an allergic skin reaction.[2]

e H319: Causes serious eye irritation.[1]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

o H335: May cause respiratory irritation.[1]
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GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P342 + P311: If experiencing respiratory symptoms: Call a POISON CENTER or
doctor/physician.[3]

The Chemical Rationale for Specialized Handling

The necessity for handling cis-Dichlorobis(triethylphosphine)platinum(ll) under an inert

atmosphere stems from its inherent chemical properties. The platinum(ll) center is susceptible

to oxidation, and the compound itself is hygroscopic.

Hygroscopicity: The term hygroscopic refers to the tendency of a substance to absorb
moisture from the surrounding air.[3] In the case of cis-
Dichlorobis(triethylphosphine)platinum(ll), the presence of polar Pt-Cl bonds and the
overall molecular structure can facilitate interactions with water molecules. This absorption of
water can lead to hydrolysis, degrading the compound and affecting its reactivity and the
stoichiometry of subsequent reactions. The hygroscopic nature of many organic and
organometallic compounds is influenced by the presence of functional groups that can form
hydrogen bonds with water.

Air Sensitivity: While not pyrophoric (spontaneously igniting in air), many organometallic
compounds, particularly those with electron-rich metal centers, can be sensitive to
atmospheric oxygen.[4] Oxygen can act as an oxidizing agent, potentially leading to the
decomposition of the complex or the formation of unwanted byproducts. For platinum(Il)
complexes, while relatively stable, prolonged exposure to air, especially in solution, can lead
to gradual degradation.

Storage and Handling Protocols

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://m.youtube.com/watch?v=7B-EwKOqqv4
https://m.youtube.com/watch?v=7B-EwKOqqv4
https://m.youtube.com/watch?v=7B-EwKOqqv4
https://m.youtube.com/watch?v=7B-EwKOqqv4
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Operation%20Of%20Glove%20Boxes.pdf
https://www.benchchem.com/product/b095018?utm_src=pdf-body
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Operation%20Of%20Glove%20Boxes.pdf
https://www.benchchem.com/product/b095018?utm_src=pdf-body
https://www.benchchem.com/product/b095018?utm_src=pdf-body
https://www.britannica.com/science/organometallic-compound/The-stability-and-reactivity-of-organometallic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Given its hygroscopic and air-sensitive nature, stringent storage and handling protocols are
mandatory.

Long-Term Storage

For long-term storage, cis-Dichlorobis(triethylphosphine)platinum(ll) should be kept in a
tightly sealed container, preferably a Schlenk flask or a vial with a PTFE-lined cap. The
container should be stored inside a desiccator or, for optimal stability, within an inert
atmosphere glovebox. The storage area should be cool, dry, and well-ventilated.

Inert Atmosphere Handling: A Step-by-Step Guide

All manipulations of cis-Dichlorobis(triethylphosphine)platinum(ll), including weighing,
transferring, and preparing solutions, must be performed under an inert atmosphere of nitrogen
or argon. A glovebox is the preferred environment for these operations.

Protocol for Weighing and Reconstituting in a Glovebox:

e Preparation: Ensure the glovebox has a stable inert atmosphere with low oxygen and
moisture levels. Introduce the sealed container of the platinum complex, a clean, dry spatula,
a tared weigh boat or vial, and the desired solvent (previously dried and degassed) into the
glovebox antechamber.

e Purging: Cycle the antechamber with the inert gas multiple times to remove any atmospheric
contaminants.

o Transfer to Glovebox: Once the antechamber is fully purged, transfer the items into the main
chamber of the glovebox.

o Equilibration: Allow the container of the platinum complex to equilibrate to the glovebox
temperature before opening to prevent condensation.

o Weighing: Carefully open the container and, using the clean spatula, transfer the desired
amount of the white to off-white powder to the tared weigh boat or vial on a balance inside
the glovebox.

o Reconstitution: Add the desired volume of the anhydrous, degassed solvent to the vial
containing the weighed complex. Gently swirl or stir the mixture until the solid is fully
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dissolved.

o Sealing: Securely cap the vial containing the solution.

o Cleanup: Tightly reseal the original container of the solid platinum complex. Clean any spills
within the glovebox immediately using appropriate procedures.

» Removal from Glovebox: Place the sealed solution vial and the original container back into
the antechamber, purge as before, and then remove them from the glovebox.
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Glovebox Workflow for Handling cis-Dichlorobis(triethylphosphine)platinum(II)

1. Introduce Materials into Antechamber

'

2. Purge Antechamber

'

3. Transfer to Glovebox

'

4. Equilibrate and Weigh Compound

'

5. Reconstitute with Anhydrous Solvent

'

6. Seal Solution and Original Container

'

7. Clean and Prepare for Removal

Y

8. Transfer to Antechamber and Purge

'

9. Remove from Glovebox

Click to download full resolution via product page

Caption: Workflow for handling air-sensitive platinum complex.
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Disposal Procedures

The disposal of platinum-containing waste must be handled responsibly to prevent
environmental contamination and to comply with institutional and regulatory guidelines.

Waste Segregation and Disposal Workflow:

o Categorize Waste: Separate waste streams into solids (e.g., contaminated gloves, weigh
boats, paper towels) and liquids (e.g., unused solutions, reaction residues).

o Solid Waste: Collect all solid waste contaminated with the platinum complex in a clearly
labeled, sealed waste container.

» Liquid Waste: Collect all liquid waste in a designated, sealed, and properly labeled
hazardous waste container. Do not mix with other incompatible waste streams.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
for specific instructions on the disposal of platinum-containing hazardous waste. They will
provide guidance on proper labeling, storage, and pickup procedures.

o Consider Platinum Recovery: For larger quantities of platinum waste, consider the possibility
of platinum recovery. This is an environmentally and economically sound practice.
Specialized companies can process platinum-containing waste to recover the precious
metal.[2]
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Disposal Decision Tree for Platinum Waste
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Caption: Decision tree for the disposal of platinum waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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